Cas no 155445-31-1 (1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester)

• Product Name: 1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester
• CAS No: 155445-31-1
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 106996
• PubChem ID: 15259310
• Update Time: 2025-04-18

1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester
• methyl 1H-[1]benzofuro[3,2-b]pyrrole-2-carboxylate
• METHYL 1H-BENZO[4,5]FURO[3,2-B]PYRROLE-2-CARBOXYLATE
• methyl 1H-benzo<b>furo<3,2-b>pyrrole-2-carboxylate
• SR-01000099754-1
• AKOS004911326
• methyl 7-oxa-3-azatricyclo[6.4.0.0?,?]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylate
• SR-01000099754
• METHYL1H-BENZO[4,5]FURO[3,2-B]PYRROLE-2-CARBOXYLATE
• 1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid, methyl ester
• 155445-31-1
• FT-0628363
• DTXSID30570605

• Inchi： 1S/C12H9NO3/c1-15-12(14)8-6-10-11(13-8)7-4-2-3-5-9(7)16-10/h2-6,13H,1H3
• InChI Key： AOWSNWURKKOALC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=C1C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 214.05000
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 1.28800